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Compound of Interest

Compound Name: Dibutyl phthalate-d22

Cat. No.: B1436279

An In-depth Technical Guide to the Safety and Handling of Dibutyl Phthalate-d22

This guide provides comprehensive safety and handling information for Dibutyl phthalate-d22,
intended for researchers, scientists, and professionals in drug development. While this
document focuses on the deuterated form, the safety protocols are based on the extensive
data available for its non-deuterated analog, Dibutyl phthalate (DBP), as their chemical and
toxicological properties are considered to be nearly identical. Dibutyl phthalate-d22 is
primarily utilized as an internal standard or tracer in analytical studies.[1]

Chemical and Physical Properties

Dibutyl phthalate-d22 is a colorless to faint-yellow, oily liquid with a slight, aromatic odor.[2] It
is stable under normal laboratory conditions.[3][4]

Table 1: Physical and Chemical Properties of Dibutyl Phthalate
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Property

Value

Molecular Formula

C16H2204

Molecular Weight 278.35 g/mol [4]

Boiling Point 340 °C (644 °F) at 760 mmHg
Melting Point -35 °C (-31 °F)

Flash Point 157 °C (314.6 °F)[3][5]

Autoignition Temperature

402 °C (755.6 °F)[3]

Specific Gravity

1.043

Vapor Density

9.6

Solubility

Slightly soluble in water; soluble in most organic

solvents.[6]

Hazard Identification and Toxicity

Dibutyl phthalate is classified as a hazardous substance with significant health and

environmental risks.

Emergency Overview: Warning! May cause harm to the unborn child and is suspected of

impairing fertility.[3][4][5][7] It may also cause irritation to the eyes, skin, and respiratory tract.[3]

DBP is very toxic to aquatic life.[4][5][7]

Table 2: Acute Toxicity Data for Dibutyl Phthalate
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Route of Exposure  Species LD50/TDLo Value

Oral Rat LD50 8,000 mg/kg[8][9]

Oral Human TDLo 140 mg/kg[8]
Inhalation Rat LC50 4,250 mg/m3[8]
Dermal Rabbit LD50 >4,000 mg/kg[9]
Intraperitoneal Rat LD50 4,000 - 7,000 mg/kg[9]
Intraperitoneal Mouse LD50 3,000 - 6,000 mg/kg[9]

Potential Health Effects:

 Inhalation: May cause irritation to the respiratory tract.[3] High concentrations of vapor or
mist can lead to dizziness, headache, and nausea.

o Skin Contact: May cause skin irritation.[3] Prolonged contact is not likely to result in
significant absorption in harmful amounts.[3]

o Eye Contact: May cause eye irritation.[3]

 Ingestion: May cause gastrointestinal irritation with symptoms such as nausea, vomiting, and
diarrhea.[3]

e Chronic Exposure: The primary concern with chronic exposure is reproductive toxicity. It is
suspected of damaging fertility and may harm an unborn child.[3][4][5][7] Long-term
exposure may also affect the liver and kidneys.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential for safely handling
Dibutyl phthalate-d22.

Engineering Controls:

e Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

[5]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://datasheets.scbt.com/sc-257307.pdf
https://www.cpsc.gov/s3fs-public/ToxicityReviewOfDBP.pdf
https://datasheets.scbt.com/sc-257307.pdf
https://datasheets.scbt.com/sc-257307.pdf
https://www.cpsc.gov/s3fs-public/ToxicityReviewOfDBP.pdf
https://www.cpsc.gov/s3fs-public/ToxicityReviewOfDBP.pdf
https://www.cpsc.gov/s3fs-public/ToxicityReviewOfDBP.pdf
https://pim-resources.coleparmer.com/sds/00530.pdf
https://pim-resources.coleparmer.com/sds/00530.pdf
https://pim-resources.coleparmer.com/sds/00530.pdf
https://pim-resources.coleparmer.com/sds/00530.pdf
https://pim-resources.coleparmer.com/sds/00530.pdf
https://pim-resources.coleparmer.com/sds/00530.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-DIBUTYL-PHTHALATE-CASNO-84-74-03271-EN.aspx
https://westliberty.edu/health-and-safety/files/2010/02/Dibutyl-phthalate.pdf
https://my.chemius.net/p/xeTu6q/en/mh/en
https://www.benchchem.com/product/b1436279?utm_src=pdf-body
https://westliberty.edu/health-and-safety/files/2010/02/Dibutyl-phthalate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Eyewash stations and safety showers must be readily accessible in the work area.[3][5]
Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical splash goggles that conform to EN166 or OSHA's 29 CFR
1910.133 standards.[3][5][10]

o Hand Protection: Wear appropriate protective gloves, such as nitrile or butyl rubber, that are
resistant to the chemical.[7] Gloves should be inspected before use and disposed of properly
after handling the substance.[10]

» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[3]

[4]

o Respiratory Protection: If working outside of a fume hood or if airborne concentrations are
expected to exceed exposure limits, a NIOSH/MSHA or European Standard EN 149
approved respirator should be used.[3][5][7]

Table 3: Occupational Exposure Limits for Dibutyl Phthalate

Organization Limit Value

ACGIH TWA 5 mg/m3
NIOSH TWA 5 mg/m3
OSHA PEL 5 mg/m3

Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and maintain the
integrity of the chemical.

Handling:
e Avoid contact with eyes, skin, and clothing.[3]

e Do not breathe vapors or mist.[3][5]
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e Wash hands thoroughly after handling and before eating, drinking, or smoking.[3][4]
 Remove and wash contaminated clothing before reuse.[3]

Storage:

o Store in a tightly closed container.[3][4]

e Keep in a cool, dry, and well-ventilated area.[3][4][5]

« Store away from incompatible substances such as strong oxidizing agents, strong acids, and
strong bases.[3]

First-Aid and Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is necessary.

First-Aid Measures:

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If not breathing, give artificial respiration. Seek medical attention.[3][5]

» Skin Contact: Flush the skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes. Seek medical attention if irritation develops or persists.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids. Seek medical attention.[5]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[3]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate
foam.[3][4][5]

o Hazards from Combustion: During a fire, irritating and highly toxic gases may be generated
through thermal decomposition or combustion.[3]
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e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[3][5]

Accidental Release Measures:

e Personal Precautions: Evacuate unnecessary personnel. Use proper personal protective
equipment as outlined in Section 3. Ensure adequate ventilation.[3][10]

e Environmental Precautions: Prevent the substance from entering drains or waterways as it is
very toxic to aquatic life.[4][10]

o Containment and Cleanup: Absorb the spill with an inert material such as vermiculite, sand,
or earth. Place the absorbed material into a suitable, closed container for disposal.[3][5]

Experimental Protocols and Workflows

The following diagrams illustrate standardized workflows for handling emergencies involving
Dibutyl phthalate-d22.
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Spill Response Protocol

Evacuate Immediate Area
Alert Others

y

Don Proper PPE
(Gloves, Goggles, Respirator)

y

Ensure Adequate Ventilation

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Labeled, Sealed Container

Decontaminate Spill Area

Dispose of Waste as
Hazardous Material

Click to download full resolution via product page

Caption: Workflow for responding to a Dibutyl phthalate-d22 spill.
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First-Aid Decision Tree

Exposure Occurs

Route of Exposure?

Eye Contact

Inhalation Skin Contact

Flush Skin with Water (15 min)
Remove Contaminated Clothing

Move to Fresh Air
Provide Oxygen if Needed

Flush Eyes with Water (15 min)

Seek Immediate
Medical Attention

Ingestion

Rinse Mouth
Drink Water/Milk
DO NOT Induce Vomiting

Click to download full resolution via product page

Caption: Decision tree for first-aid procedures following exposure.

Disposal Considerations

Waste material must be disposed of in accordance with local, regional, and national hazardous

waste regulations. Do not allow the product to enter drains or the environment.[10][11]

Uncleaned containers should be treated as hazardous waste.

Transport Information

Dibutyl phthalate is classified as an environmentally hazardous substance for transport.
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Table 4: Transport Classification

Regulation UN Number Proper Shipping Name
Environmentally hazardous
DOT UN3082 T
substances, liquid, n.o.s.[3][5]
Environmentally hazardous
IATA UN3082 o
substance, liquid, n.o.s.[4]
Environmentally hazardous
IMDG UN3082

substance, liquid, n.o.s.[4]

This guide is intended to provide essential safety and handling information. Always refer to the
specific Safety Data Sheet (SDS) for Dibutyl phthalate-d22 provided by the supplier before
use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and handling guidelines for Dibutyl phthalate-
d22]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1436279#safety-and-handling-guidelines-for-dibutyl-
phthalate-d22]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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